molecular formula C9H14O5 B8762519 Propanedioic acid, (3-oxobutyl)-, dimethyl ester

Propanedioic acid, (3-oxobutyl)-, dimethyl ester

Cat. No. B8762519
M. Wt: 202.20 g/mol
InChI Key: MDZCTQLQMJZNCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propanedioic acid, (3-oxobutyl)-, dimethyl ester is a useful research compound. Its molecular formula is C9H14O5 and its molecular weight is 202.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propanedioic acid, (3-oxobutyl)-, dimethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propanedioic acid, (3-oxobutyl)-, dimethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H14O5

Molecular Weight

202.20 g/mol

IUPAC Name

dimethyl 2-(3-oxobutyl)propanedioate

InChI

InChI=1S/C9H14O5/c1-6(10)4-5-7(8(11)13-2)9(12)14-3/h7H,4-5H2,1-3H3

InChI Key

MDZCTQLQMJZNCH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CCC(C(=O)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium carbonate (5.62 kg), dimethyl malonate (54.8 kg) and acetonitirile (90 kg) were charged to the reaction vessel and stirred together at 15° C. Methyl vinyl ketone (28.5 kg) was pumped into the vessel over 2 hours at below 25° C. The slurry was stirred at 18-20° C. for 2 hours. MTBE (132 kg) was charged to the vessel to dilute the reaction mixture followed by water (114 kg). The mixture was stirred for five minutes then the layers were allowed to separate and the aqueous layer run off. More water (57 kg) was charged to the vessel, the reaction mixture stirred for another 5 minutes, the layers allowed to separate, and again the aqueous layer run off. The organic layer was concentrated under reduced pressure until most of the solvent had been removed (volume approx 80 L) affording 76 kg of A-1 as an oil.
Quantity
5.62 kg
Type
reactant
Reaction Step One
Quantity
54.8 kg
Type
reactant
Reaction Step One
Name
Methyl vinyl ketone
Quantity
28.5 kg
Type
reactant
Reaction Step Two
Name
Quantity
132 kg
Type
reactant
Reaction Step Three
Name
Quantity
114 kg
Type
solvent
Reaction Step Four

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